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Compound of Interest

Compound Name: Amgen-23

Cat. No.: B10854897

Request for Clarification

To provide a comprehensive and accurate comparative analysis of "Compound-23" and
"Compound-Y," more specific information is required to uniquely identify these molecules. Initial
searches have revealed that both "Compound-23" and "Compound-Y" are ambiguous terms,
each potentially referring to several different chemical substances across various fields of
research.

For instance, "Compound-23" has been used to describe:
e A coumarin derivative that inhibits the Cox-2 enzyme.
e An oral, selective Factor Xla inhibitor for anticoagulation.

o A small synthetic molecule that disrupts the interaction of the IL-17A homodimer, with
potential applications in psoriasis.[1]

o A selective oral cathepsin K (CatK) inhibitor for osteoarthritis.
e An inhibitor of the bromodomain-containing enzyme ATAD?2.
o A selective androgen receptor modulator (SARM) known as S-23.

o A compound with binding activity to the GABA A receptor.
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Similarly, "Compound-Y" is a generic placeholder in chemical literature and could refer to:

3-chloroprop-1-ene in a specific reaction context.

The element Yttrium (Y).[2][3]

A type of airfoil wing (Clark-Y).

Various other molecules in instructional examples.

To proceed with your request, please provide more specific identifiers for both "Compound-23"
and "Compound-Y". This information is crucial for gathering the correct experimental data and
performing a relevant comparative analysis.

Helpful identifiers include:

o CAS (Chemical Abstracts Service) Registry Number: A unique numerical identifier assigned
to every chemical substance.[4][5]

¢ Full Chemical Name or IUPAC Name: The systematic name that describes the chemical
structure.[6][7]

o Chemical Structure: A visual representation of the molecule, or a linear notation such as
SMILES or InChl.[1][8]

e Therapeutic or Research Area: The specific field of study in which these compounds are
being investigated (e.g., oncology, immunology, materials science).[9][10][11][12][13][14][15]

Once you provide these details, | can proceed with a targeted search to gather the necessary
data and generate the comprehensive comparison guide you have requested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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